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Compound of Interest

Compound Name: 1-(3-Cyclohexylpropyl)piperazine
CAS No.: 800372-97-8
Cat. No.: B1349808

Get Quote

Executive Summary

1-(3-Cyclohexylpropyl)piperazine (CAS: 800372-97-8) is a critical pharmacophore
intermediate used in the synthesis of high-affinity ligands for Sigma-1 (

) and Sigma-2 (

) receptors, as well as various G-protein coupled receptors (GPCRS) targeting dopaminergic
and serotonergic pathways. Its structural utility lies in the flexible propyl linker connecting a
lipophilic cyclohexyl anchor to a polar piperazine headgroup, a motif essential for binding deep
hydrophobic pockets in transmembrane proteins.

This guide provides a definitive technical framework for the synthesis, purification, and
analytical characterization of this compound. It addresses the primary challenge in its
production—controlling the formation of the bis-alkylated impurity—and establishes a self-
validating analytical protocol using HPLC and NMR.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][ 7][8]

Property Specification
IUPAC Name 1-(3-Cyclohexylpropyl)piperazine
CAS Number 800372-97-8

Molecular Formula

Molecular Weight 210.36 g/mol

Colorless to pale yellow oil (Free Base); White
Appearance .

solid (HCI Salt)

. Free Base: Soluble in DCM, MeOH, EtOAc. HCI

Solubility )

Salt: Soluble in Water, DMSO.[1]

~9.8 (N4, secondary amine), ~5.4 (N1, tertiary
pKa (Calc.)

amine)

Synthesis & Impurity Logic
Synthetic Route: Nucleophilic Substitution

The most robust laboratory-scale synthesis involves the N-alkylation of excess piperazine with
1-halo-3-cyclohexylpropane (typically 1-bromo-3-cyclohexylpropane).

Causality in Process Design:

o Excess Piperazine (3-5 eq): A high molar ratio is strictly required to statistically favor mono-
alkylation over bis-alkylation. The secondary amine of the product is more nucleophilic than
the starting piperazine, creating a risk of "runaway" alkylation if the starting material is
depleted.

e Base Selection (

): Scavenges the generated acid (HBr) to drive the equilibrium.
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Impurity Profile

The purity of the final intermediate is defined by the successful rejection of the following

specific impurities:

Structure /

Impurity ID L Origin Removal Strategy
Description
Difficult to remove by
1,4-Bis(3- ] ) extraction. Requires
] Over-alkylation (Major
Imp-A cyclohexylpropyl)piper ) chromatography or
) impurity) )
azine selective salt
crystallization.
o Non-polar; removed
Elimination of alkyl ) )
Imp-B 3-Cyclohexylpropene halid via organic wash at
alide
acidic pH.
Water soluble;
Imp-C Unreacted Piperazine Excess reagent removed via aqueous
wash.
Removed via high-
) ) vacuum distillation or
Imp-D 3-Cyclohexylpropanol Hydrolysis of halide

column

chromatography.

Process Workflow Visualization
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Reagents:
Piperazine (5 eq) + Alkyl Halide (1 eq)

Nucleophilic Attack

Reaction:
Reflux in Acetonitrile (80°C, 12h)
Base: K2CO3

'

Workup:
Filter solids, Evaporate Solvent

Crude Oil:
Contains Mono-, Bis-, and Non-polar impurities

Selective Crystallization

Purification:
Formation of HCI Salt (Et20/HCI)
OR Vacuum Distillation

Final Product:
1-(3-Cyclohexylpropyl)piperazine
(>98% Purity)

Click to download full resolution via product page
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Figure 1: Synthetic workflow emphasizing the removal of excess piperazine via aqueous
partitioning and bis-impurity via salt formation.

Analytical Characterization Strategy

To ensure the material is suitable for downstream drug development, a "Self-Validating"
analytical approach is used where NMR confirms identity and HPLC quantifies purity.

Nuclear Magnetic Resonance (NMR)

The proton NMR (

-NMR) spectrum provides a fingerprint for the cyclohexyl-propyl-piperazine connectivity.

Expected Shifts (

, 400 MHz):

e 0.8 -1.8 ppm (Multiplet, ~15H): The "aliphatic envelope." This massive region contains the
11 protons of the cyclohexyl ring and the 4 protons of the propyl linker (

and
positions).

o Diagnostic: The sheer integration value (15H) confirms the presence of the cyclohexyl-
propyl chain.

e 2.3-2.4 ppm (Triplet,
Hz, 2H): The
-methylene protons of the propyl chain (
).

e 2.4 2.5 ppm (Broad Singlet/Triplet, 4H): Piperazine ring protons adjacent to the alkyl chain
(

).
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e 2.9 ppm (Triplet, 4H): Piperazine ring protons adjacent to the secondary amine (
).

o Purity Check: If this triplet is split or shifted significantly, check for bis-alkylation (which
would make the ring symmetric) or salt formation.

e 1.8-2.0 ppm (Singlet, 1H): Exchangeable

proton (varies with concentration/solvent).

High-Performance Liquid Chromatography (HPLC)

Piperazine derivatives are basic and polar, often leading to peak tailing on standard C18
columns. A high-pH method is recommended to suppress ionization of the secondary amine,
improving peak shape and retention.

Recommended Protocol:
e Column: C18 with high-pH stability (e.g., XBridge C18 or Gemini C18),

mm, 3.5
m.

» Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).
e Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 15 minutes.

o Detection: UV at 210 nm (low wavelength required as the molecule lacks strong
chromophores).

Flow Rate: 1.0 mL/min.

Data Interpretation:

e Retention Time (RT): The bis-alkylated impurity (Imp-A) is significantly more lipophilic and
will elute after the main peak.
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e Piperazine (Imp-C): Will elute near the void volume (

Mass Spectrometry (MS)

« lonization: Electrospray lonization (ESI), Positive Mode.
e Parent lon:

m/z.

» Fragmentation: High collision energy may show loss of the piperazine ring (m/z ~85) or the
cyclohexylpropyl cation.

Analytical Logic Diagram

Main Peak > 98%

Check RRT > 1.2 for Bis-Impurity

I |
I |
| |
| |
I |
| |
| 1H NMR: i
: Confirm 15H aliphatic region :
: Confirm 4H/4H piperazine split : ----------------------------
|
|
|
|
|
|
|
|
|
|
|
|
|

If structure confirmed i Purity Quantification
|
Sample: l ESI-MS:
1-(3-Cyclohexylpropyl)piperazine : Observe [M+H]+ = 211.2
I
I

1
i |
i |
. i
: HPLC (pH 10): :
! 1
i |
. i

Click to download full resolution via product page

Figure 2: Analytical decision matrix. NMR confirms the structure, while HPLC is the gatekeeper
for purity, specifically monitoring the lipophilic bis-impurity.

Handling and Stability

o CO2 Sensitivity: As a secondary amine, the free base readily absorbs atmospheric
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to form carbamates. It must be stored under inert gas (Argon/Nitrogen) or converted to the
HCI salt immediately.

e Hygroscopicity: The HCI salt is hygroscopic. Store in a desiccator at room temperature.

o Safety: Piperazine derivatives are potential skin sensitizers. Handle with gloves and in a
fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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